Cas no 4891-71-8 (Clocortolone Caproate)

• Product Name: Clocortolone Caproate
• CAS No: 4891-71-8
• MF: C₂₈H₃₈ClFO₅
• MW: 509.049731731415
• CID: 932154
• PubChem ID: 107603
• Update Time: 2025-11-06

Clocortolone Caproate Chemical and Physical Properties

Names and Identifiers

• 9-chloro-6alpha-fluoro-11beta,21-dihydroxy-16alpha-methylpregna-1,4-diene-3,20-dione 21-hexanoate
• Clocortolone Caproate
• 9-chloro-6α-fluoro-11β,21-dihydroxy-16α-methylpregna-1,4-diene-3,20-dione 21-hexanoate
• DB14653
• 9-Chloro-6-fluoro-11-hydroxy-16-methyl-3,20-dioxopregna-1,4-dien-21-yl hexanoate
• UNII-871M9PSU7T
• 871M9PSU7T
• NS00044471
• 4891-71-8
• CLOCORTOLONE HEXANOATE [WHO-DD]
• PREGNA-1,4-DIENE-3,20-DIONE, 9-CHLORO-6-FLUORO-11-HYDROXY-16-METHYL-21-((1-OXOHEXYL)OXY)-, (6.ALPHA.,11.BETA.,16.ALPHA.)-
• EINECS 225-513-9
• Q27269775
• 2-((6S,8S,9R,10S,11S,13S,14S,16R,17S)-9-Chloro-6-fluoro-11-hydroxy-10,13,16-trimethyl-3-oxo-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-3H-cyclopenta[a]phenanthren-17-yl)-2-oxoethyl hexanoate
• CLOCORTOLONE HEXANOATE
• DTXSID30964141
• [2-[(6S,8S,9R,10S,11S,13S,14S,16R,17S)-9-chloro-6-fluoro-11-hydroxy-10,13,16-trimethyl-3-oxo-7,8,11,12,14,15,16,17-octahydro-6H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] hexanoate

• Inchi： 1S/C28H38ClFO5/c1-5-6-7-8-24(34)35-15-22(32)25-16(2)11-18-19-13-21(30)20-12-17(31)9-10-27(20,4)28(19,29)23(33)14-26(18,25)3/h9-10,12,16,18-19,21,23,25,33H,5-8,11,13-15H2,1-4H3/t16-,18+,19+,21+,23+,25-,26+,27+,28+/m1/s1
• InChI Key： MMTRTBFDFNRBQO-ANHDKODLSA-N
• SMILES： Cl[C@@]12[C@]3(C=CC(C=C3[C@H](C[C@H]1[C@@H]1C[C@@H](C)[C@H](C(COC(CCCCC)=O)=O)[C@@]1(C)C[C@@H]2O)F)=O)C

Computed Properties

• Exact Mass: 508.2391802g/mol
• Monoisotopic Mass: 508.2391802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 961
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 80.7Ų

Additional information on Clocortolone Caproate

Professional Introduction to Clocortolone Caproate (CAS No. 4891-71-8)

Clocortolone Caproate, a compound with the chemical formula Clocortolone Caproate and a CAS number of CAS No. 4891-71-8, is a synthetic corticosteroid derivative widely recognized for its therapeutic applications in the field of medicine. This compound belongs to the class of glucocorticoids, which are known for their anti-inflammatory and immunosuppressive properties. The unique structure of Clocortolone Caproate, featuring a caproic acid ester, contributes to its enhanced bioavailability and prolonged action, making it a valuable asset in the treatment of various inflammatory and autoimmune conditions.

The development and application of Clocortolone Caproate have been extensively studied in recent years, with significant advancements in understanding its pharmacological mechanisms and clinical efficacy. Recent research has highlighted its potential in managing severe dermatological conditions, such as psoriasis and eczema, where traditional corticosteroids may exhibit limited efficacy or undesirable side effects. The compound's ability to modulate cytokine production and inhibit leukocyte migration has been particularly noted in clinical trials, demonstrating its effectiveness in reducing inflammation and alleviating symptoms.

In addition to its dermatological applications, Clocortolone Caproate has shown promise in the treatment of respiratory disorders, including asthma and chronic obstructive pulmonary disease (COPD). Studies have indicated that the compound can significantly reduce airway inflammation and improve lung function in patients with these conditions. The prolonged half-life of Clocortolone Caproate allows for less frequent dosing, enhancing patient compliance and convenience. This has been particularly beneficial for patients requiring long-term management of their conditions.

The pharmacokinetic profile of Clocortolone Caproate is another area of interest in current research. The esterification with caproic acid enhances its solubility and absorption rate, leading to faster onset of action compared to other corticosteroids. This property makes it an attractive option for acute inflammatory conditions where rapid relief is necessary. Furthermore, the compound's low systemic absorption rate minimizes the risk of side effects associated with prolonged corticosteroid use, such as osteoporosis, hyperglycemia, and adrenal suppression.

Recent clinical trials have also explored the potential of Clocortolone Caproate in treating inflammatory bowel diseases (IBD), including Crohn's disease and ulcerative colitis. The compound's ability to suppress pro-inflammatory pathways has been observed to lead to significant improvements in symptoms and endoscopic findings. These findings are particularly encouraging as IBD remains a challenging condition to manage effectively.

The synthesis and purification of Clocortolone Caproate have been refined over the years, ensuring high purity and consistency in pharmaceutical formulations. Advanced synthetic methodologies have enabled the production of this compound with minimal impurities, enhancing its safety profile. The use of high-performance liquid chromatography (HPLC) and other analytical techniques ensures that each batch meets stringent quality standards before being released for clinical use.

The future prospects of Clocortolone Caproate are promising, with ongoing research focusing on expanding its therapeutic applications. Investigational studies are exploring its potential role in treating autoimmune diseases such as rheumatoid arthritis and systemic lupus erythematosus. The compound's ability to modulate immune responses without significant immunosuppression makes it a promising candidate for these conditions.

In conclusion, Clocortolone Caproate (CAS No. 4891-71-8) is a versatile corticosteroid derivative with significant therapeutic potential across multiple medical disciplines. Its unique chemical structure, pharmacological properties, and favorable safety profile make it an invaluable tool in modern medicine. As research continues to uncover new applications and refine existing formulations, Clocortolone Caproate is poised to play an even greater role in improving patient outcomes worldwide.